Cas no 87995-70-8 (Benzenesulfonamide, 4-methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]-)

• Product Name: Benzenesulfonamide, 4-methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]-
• CAS No: 87995-70-8
• MF: C₂₂H₂₁NO₃S
• MW: 379.472044706345
• CID: 649101
• PubChem ID: 13139068
• Update Time: 2025-04-19

Benzenesulfonamide, 4-methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]-
• 4-methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]benzenesulfonamide
• DTXSID70521050
• 87995-70-8
• 4-Methyl-N-[4-methyl-2-(4-methylbenzoyl)phenyl]benzene-1-sulfonamide

• Inchi： 1S/C22H21NO3S/c1-15-4-9-18(10-5-15)22(24)20-14-17(3)8-13-21(20)23-27(25,26)19-11-6-16(2)7-12-19/h4-14,23H,1-3H3
• InChI Key： BLHYGALFFUTFSI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC=C(C)C=C1C(C1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 379.12421471g/mol
• Monoisotopic Mass: 379.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.6Ų